Cas no 1020454-38-9 (4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine)

• Product Name: 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine
• CAS No: 1020454-38-9
• MF: C₁₇H₁₉N₃O₆S
• MW: 393.414263010025
• CID: 5845787
• PubChem ID: 27453001
• Update Time: 2025-10-21

4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxol-5-yl-(3,5-dimethyl-4-morpholin-4-ylsulfonylpyrazol-1-yl)methanone
• Methanone, 1,3-benzodioxol-5-yl[3,5-dimethyl-4-(4-morpholinylsulfonyl)-1H-pyrazol-1-yl]-
• 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine
• 1020454-38-9
• benzo[d][1,3]dioxol-5-yl(3,5-dimethyl-4-(morpholinosulfonyl)-1H-pyrazol-1-yl)methanone
• F2065-0176
• AKOS021672535

• Inchi： 1S/C17H19N3O6S/c1-11-16(27(22,23)19-5-7-24-8-6-19)12(2)20(18-11)17(21)13-3-4-14-15(9-13)26-10-25-14/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： OGVVPGPFOWVSDQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1C(C)=C(S(N2CCOCC2)(=O)=O)C(C)=N1)=O

Computed Properties

• Exact Mass: 393.09945651g/mol
• Monoisotopic Mass: 393.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 629.9±65.0 °C(Predicted)
• pka: -3.03±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine

Introduction to 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine (CAS No. 1020454-38-9)

4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine (CAS No. 1020454-38-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The molecular structure of 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine is composed of a morpholine ring linked to a sulfonyl group, which is further attached to a substituted pyrazole moiety. The presence of the 2H-1,3-benzodioxole ring adds to the compound's complexity and contributes to its pharmacological properties. This intricate arrangement of functional groups provides a robust framework for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the anti-inflammatory properties of 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it could be a valuable candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine has also shown promise in neurological research. Preclinical studies have indicated that it possesses neuroprotective properties, potentially due to its ability to modulate oxidative stress and reduce neuronal damage. This makes it an intriguing candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine has been extensively studied to understand its bioavailability and metabolic stability. Research has shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, the synthesis of 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine has been optimized to improve yield and purity. Various synthetic routes have been explored, with some methods focusing on environmentally friendly approaches to reduce waste and enhance sustainability. These advancements in synthetic chemistry are essential for scaling up production and making the compound more accessible for clinical trials and eventual commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical investigation.

In conclusion, 4-{[1-(2H-1,3-benzodioxole-5-carbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine (CAS No. 1020454-38-9) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.